![molecular formula C20H18N4O2S B2590329 2-(3-oxo-5-thioxo-2,3,5,6-tetrahydroimidazo[1,2-c]quinazolin-2-yl)-N-(2-phenylethyl)acetamide CAS No. 1024530-50-4](/img/no-structure.png)
2-(3-oxo-5-thioxo-2,3,5,6-tetrahydroimidazo[1,2-c]quinazolin-2-yl)-N-(2-phenylethyl)acetamide
Description
2-(3-oxo-5-thioxo-2,3,5,6-tetrahydroimidazo[1,2-c]quinazolin-2-yl)-N-(2-phenylethyl)acetamide is a useful research compound. Its molecular formula is C20H18N4O2S and its molecular weight is 378.45. The purity is usually 95%.
BenchChem offers high-quality 2-(3-oxo-5-thioxo-2,3,5,6-tetrahydroimidazo[1,2-c]quinazolin-2-yl)-N-(2-phenylethyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(3-oxo-5-thioxo-2,3,5,6-tetrahydroimidazo[1,2-c]quinazolin-2-yl)-N-(2-phenylethyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Organic Synthesis
This compound is a valuable intermediate in organic synthesis. Its structure suggests that it could be useful in the synthesis of heterocyclic compounds, which are crucial in the development of pharmaceuticals. The thioxo and oxo groups present in the compound provide reactive sites for further chemical modifications .
Drug Design and Discovery
Due to its complex heterocyclic system, this compound may serve as a scaffold for drug design. Its potential to interact with various biological targets through different mechanisms, such as enzyme inhibition or receptor modulation, makes it a candidate for the synthesis of novel therapeutic agents .
Mitochondrial Function Studies
Compounds similar to this one have been used to study mitochondrial functions. For instance, derivatives have been synthesized for the targeted delivery of hydrogen sulfide to mitochondria, which is important in understanding and treating diseases related to mitochondrial dysfunction .
Pharmacological Agent Development
The compound’s ability to be modified can lead to the creation of pharmacological agents. For example, attaching different functional groups could result in molecules with antioxidant properties or molecules that can modulate cellular signaling pathways .
Computational Chemistry
The compound’s structure is suitable for computational studies, such as density functional theory (DFT) calculations, to predict its reactivity and interaction with other molecules. This can aid in the rational design of derivatives with desired properties .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the condensation of 2-aminobenzamide with ethyl 2-bromoacetate to form 2-(2-bromoacetyl)benzamide. This intermediate is then reacted with thiourea to form 2-(3-oxo-5-thioxo-2,3,5,6-tetrahydroimidazo[1,2-c]quinazolin-2-yl)acetamide. Finally, this compound is reacted with 2-phenylethylamine to form the target compound, 2-(3-oxo-5-thioxo-2,3,5,6-tetrahydroimidazo[1,2-c]quinazolin-2-yl)-N-(2-phenylethyl)acetamide.", "Starting Materials": [ "2-aminobenzamide", "ethyl 2-bromoacetate", "thiourea", "2-phenylethylamine" ], "Reaction": [ "Step 1: Condensation of 2-aminobenzamide with ethyl 2-bromoacetate in the presence of a base such as potassium carbonate to form 2-(2-bromoacetyl)benzamide.", "Step 2: Reaction of 2-(2-bromoacetyl)benzamide with thiourea in the presence of a base such as sodium ethoxide to form 2-(3-oxo-5-thioxo-2,3,5,6-tetrahydroimidazo[1,2-c]quinazolin-2-yl)acetamide.", "Step 3: Reaction of 2-(3-oxo-5-thioxo-2,3,5,6-tetrahydroimidazo[1,2-c]quinazolin-2-yl)acetamide with 2-phenylethylamine in the presence of a base such as sodium hydride to form the target compound, 2-(3-oxo-5-thioxo-2,3,5,6-tetrahydroimidazo[1,2-c]quinazolin-2-yl)-N-(2-phenylethyl)acetamide." ] } | |
CAS RN |
1024530-50-4 |
Molecular Formula |
C20H18N4O2S |
Molecular Weight |
378.45 |
IUPAC Name |
2-(3-oxo-5-sulfanylidene-1,2-dihydroimidazo[1,2-c]quinazolin-2-yl)-N-(2-phenylethyl)acetamide |
InChI |
InChI=1S/C20H18N4O2S/c25-17(21-11-10-13-6-2-1-3-7-13)12-16-19(26)24-18(22-16)14-8-4-5-9-15(14)23-20(24)27/h1-9,16,22H,10-12H2,(H,21,25) |
InChI Key |
OPBOSIFGKCPPNM-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)CCNC(=O)CC2C(=O)N3C(=C4C=CC=CC4=NC3=S)N2 |
solubility |
not available |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-((6-(benzo[d][1,3]dioxol-5-ylmethyl)-4-oxo-3,4,5,6,7,8-hexahydropyrido[4,3-d]pyrimidin-2-yl)thio)-N-(2,5-difluorophenyl)acetamide](/img/structure/B2590247.png)
![2-[1-[(4-bromophenyl)methyl]indol-3-yl]sulfanyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide](/img/structure/B2590250.png)
![N-[2-(2,4-Diethyl-3-oxopiperazin-1-yl)-2-oxoethyl]-N-methylprop-2-enamide](/img/structure/B2590252.png)
![N-(4-ethoxyphenyl)-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetamide](/img/structure/B2590254.png)
![N-benzyl-3-[5-({[(2-methylphenyl)carbamoyl]methyl}sulfanyl)-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-2-yl]propanamide](/img/structure/B2590258.png)
